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Compound of Interest

Compound Name: Mycaminosyltylonolide

Cat. No.: B1235343 Get Quote

An In-depth Technical Guide to Mycaminosyltylonolide

Introduction
Mycaminosyltylonolide is a macrolide antibiotic that serves as a crucial intermediate in the

biosynthesis of tylosin, a widely used veterinary antibiotic.[1][2] It belongs to the leucomycin

family of antibiotics and is produced by certain strains of Streptomyces.[1] Structurally, it is a

16-membered lactone ring to which a mycaminose sugar is attached. This guide provides a

detailed overview of the chemical structure, biosynthetic pathway, and synthetic modifications

of Mycaminosyltylonolide, intended for researchers and professionals in drug development.

Chemical Structure
Mycaminosyltylonolide, with the chemical formula C31H51NO10, is characterized by a 16-

membered polyketide lactone ring.[3][4] A key feature of its structure is the attachment of the

amino sugar D-mycaminose at the C-5 position of the lactone ring.[2] The molecule also

possesses multiple chiral centers and functional groups, including hydroxyl, ketone, and

aldehyde moieties, which are critical for its biological activity and serve as sites for chemical

modification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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